Cas no 106984-09-2 (Boc-NH-PEG4)

• Product Name: Boc-NH-PEG4
• CAS No: 106984-09-2
• MF: C₁₃H₂₇NO₆
• MW: 293.356584787369
• MDL: MFCD07779195
• CID: 127415
• Update Time: 2025-06-08

Boc-NH-PEG4 Chemical and Physical Properties

Names and Identifiers

• 5,8,11-Trioxa-2-azatridecanoicacid, 13-hydroxy-, 1,1-dimethylethyl ester
• 1-Boc-amino-3,6,9-trioxaundecanyl-11-ol
• N-BOC-AMINOEHTOXY-ETHOXY-ETHOXY-ETHANOL
• BocNH-PEG4-OH
• t-boc-N-amido-PEG4-alcohol
• tert-Butyl 2-(2-(2-(2-hydroxyethoxy)-ethoxy)ethoxy)ethyl carbamate
• tert-butyl N-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl]carbamate
• N-Boc-PEG4-alcohol
• N-Boc-aminoethoxy-ethoxy-ethoxy-ethanol
• 2-[2-(2-(2-Boc-aminoethoxy)ethoxy)ethoxy]ethanol
• (2-{2-[2-(2-Hydroxy-ethoxy)-ethoxy]-ethoxy}-ethyl)-carbamic Acid tert-Butyl Ester
• tert-Butyl (2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)ethyl)carbamate
• 2-[2-[2-[2-(Boc-amino)ethoxy]ethoxy]ethoxy]ethanol
• BIPG1661
• XKKDQIAPTPFIGW-UHFFFAOYSA-N
• 8350AC
• A
• Boc-NH-PEG4

• MDL： MFCD07779195
• Inchi： 1S/C13H27NO6/c1-13(2,3)20-12(16)14-4-6-17-8-10-19-11-9-18-7-5-15/h15H,4-11H2,1-3H3,(H,14,16)
• InChI Key： XKKDQIAPTPFIGW-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.18400
• Monoisotopic Mass: 293.18383758 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 293.36
• XLogP3: -0.2
• Topological Polar Surface Area: 86.2

Experimental Properties

• Boiling Point: 414.035°C at 760 mmHg
• PSA: 86.25000
• LogP: 0.94410

Boc-NH-PEG4 Security Information

• Hazard Statement： H302
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Additional information on Boc-NH-PEG4

Comprehensive Guide to Boc-NH-PEG4 (CAS No. 106984-09-2): Properties, Applications, and Innovations

Boc-NH-PEG4 (CAS No. 106984-09-2) is a highly versatile polyethylene glycol (PEG) derivative widely used in bioconjugation, drug delivery, and materials science. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a tetraethylene glycol (PEG4) spacer, makes it invaluable for controlled synthesis and biocompatibility. This article explores its properties, applications, and answers trending questions like "How does Boc-NH-PEG4 improve drug solubility?" or "What are the latest advancements in PEG-based linkers?"—topics frequently searched in 2024.

The Boc-NH-PEG4 compound is renowned for its water solubility, low toxicity, and ability to enhance pharmacokinetics. Researchers prioritize it for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), aligning with the booming interest in targeted therapies. Its PEG4 spacer balances hydrophilicity and steric effects, addressing common challenges like "How to reduce immunogenicity in biologics?"—a hot topic in biopharma forums.

Innovations in Boc-NH-PEG4 applications include CRISPR-Cas9 delivery systems and mRNA vaccine stabilizers, reflecting post-pandemic demands for nucleic acid therapeutics. The Boc group allows selective deprotection, enabling precise modifications—an advantage highlighted in queries such as "Best PEG linker for click chemistry."

From a synthetic perspective, CAS No. 106984-09-2 is pivotal for creating heterobifunctional crosslinkers. Its compatibility with NHS esters and maleimide groups meets the need for modular bioconjugation tools, as seen in searches like "PEG4 linker for peptide synthesis."

Environmental and regulatory trends also favor Boc-NH-PEG4. Its biodegradability aligns with green chemistry goals, while its non-hazardous profile avoids regulatory hurdles—key concerns for industries navigating "sustainable chemical alternatives."

In summary, Boc-NH-PEG4 (CAS No. 106984-09-2) bridges cutting-edge science and industrial needs. Whether optimizing ADCs or answering "How to choose PEG length for drug delivery?," this compound remains a cornerstone of modern bioengineering.